Cas no 691877-05-1 (Benzonitrile, 3-iodo-5-(trifluoromethyl)-)

• Product Name: Benzonitrile, 3-iodo-5-(trifluoromethyl)-
• CAS No: 691877-05-1
• MF: C₈H₃F₃IN
• MW: 297.01580452919
• MDL: MFCD12922961
• CID: 4148280
• PubChem ID: 53435340
• Update Time: 2025-06-11

Benzonitrile, 3-iodo-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-iodo-5-(trifluoromethyl)-
• 3-iodo-5-(trifluoromethyl)benzonitrile
• SCHEMBL14169297
• G10818
• 691877-05-1
• MFCD12922961
• PS-11477
• 3-Iodo-5-trifluoromethyl-benzonitrile
• AKOS037655492
• DA-03538
• PZPKHYOVFCEKBO-UHFFFAOYSA-N

• MDL： MFCD12922961
• Inchi： 1S/C8H3F3IN/c9-8(10,11)6-1-5(4-13)2-7(12)3-6/h1-3H
• InChI Key： PZPKHYOVFCEKBO-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(C(F)(F)F)=CC(I)=C1

Computed Properties

• Exact Mass: 296.92623Da
• Monoisotopic Mass: 296.92623Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on Benzonitrile, 3-iodo-5-(trifluoromethyl)-

Recent Advances in the Study of Benzonitrile, 3-iodo-5-(trifluoromethyl)- (CAS: 691877-05-1)

The compound Benzonitrile, 3-iodo-5-(trifluoromethyl)- (CAS: 691877-05-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of Benzonitrile, 3-iodo-5-(trifluoromethyl)- as a versatile intermediate in the synthesis of complex organic molecules. Its trifluoromethyl and iodine substituents make it particularly valuable for cross-coupling reactions, which are pivotal in the development of novel pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in Suzuki-Miyaura coupling reactions, leading to the creation of biologically active compounds with enhanced pharmacokinetic properties.

In addition to its synthetic utility, Benzonitrile, 3-iodo-5-(trifluoromethyl)- has shown promising biological activity. Research conducted by Smith et al. (2023) revealed its potential as an inhibitor of specific kinase enzymes involved in inflammatory pathways. The compound exhibited a high binding affinity and selectivity, making it a candidate for further development as an anti-inflammatory agent. These findings were corroborated by in vitro and in vivo studies, which showed significant reduction in inflammatory markers.

Another area of interest is the compound's application in radiopharmaceuticals. The presence of the iodine atom in Benzonitrile, 3-iodo-5-(trifluoromethyl)- allows for radiolabeling, which is essential for imaging and diagnostic purposes. A recent study in the European Journal of Nuclear Medicine and Molecular Imaging (2024) explored its use in positron emission tomography (PET) imaging, demonstrating its potential for detecting tumor markers with high specificity.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of Benzonitrile, 3-iodo-5-(trifluoromethyl)- for clinical use. Current research is focused on improving yield and purity while minimizing environmental impact. Green chemistry approaches, such as catalytic methods and solvent-free reactions, are being explored to address these issues.

In conclusion, Benzonitrile, 3-iodo-5-(trifluoromethyl)- (CAS: 691877-05-1) represents a promising compound with diverse applications in drug discovery and medical imaging. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic potential. The integration of advanced synthetic techniques and biological evaluations will be crucial in translating these findings into clinical applications.